Cas no 2227763-91-7 (rac-(4aR,8aS)-6-ethyl-octahydro-2H-pyrido4,3-bmorpholine)

• Product Name: rac-(4aR,8aS)-6-ethyl-octahydro-2H-pyrido4,3-bmorpholine
• CAS No: 2227763-91-7
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 6547405
• PubChem ID: 124709921
• Update Time: 2025-07-16

rac-(4aR,8aS)-6-ethyl-octahydro-2H-pyrido4,3-bmorpholine Chemical and Physical Properties

Names and Identifiers

• rac-(4aR,8aS)-6-ethyl-octahydro-2H-pyrido4,3-bmorpholine
• rel-(4aR,8aS)-6-Ethyloctahydro-2H-pyrido[4,3-b][1,4]oxazine
• EN300-1719333
• SCHEMBL24792752
• (4Ar,8aS)-6-ethyl-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine
• 2227763-91-7
• (4aR,8aS)-6-Ethyloctahydro-2H-pyrido[4,3-b][1,4]oxazine
• rac-(4aR,8aS)-6-ethyl-octahydro-2H-pyrido[4,3-b]morpholine

• Inchi： 1S/C9H18N2O/c1-2-11-5-3-9-8(7-11)10-4-6-12-9/h8-10H,2-7H2,1H3/t8-,9+/m1/s1
• InChI Key： QCXAZFGAIOFYNS-BDAKNGLRSA-N
• SMILES： O1CCN[C@@H]2CN(CC)CC[C@H]12

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 24.5Ų

Additional information on rac-(4aR,8aS)-6-ethyl-octahydro-2H-pyrido4,3-bmorpholine

Professional Introduction to Rac-(4aR,8aS)-6-Ethyl-Octahydro-2H-Pyrido4,3-Bmorpholine (CAS No. 2227763-91-7)

Rac-(4aR,8aS-6-ethyl-octahydro-2H-pyrido4,3-bmorpholine) is a meticulously crafted compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2227763-91-7, represents a fascinating blend of structural complexity and potential therapeutic applications. The precise stereochemistry defined by the (4aR,8aS) configuration underscores its importance in the study of chiral chemistry and its implications for drug design and development.

The molecular framework of rac-(4aR,8aS-6-ethyl-octahydro-2H-pyrido4,3-bmorpholine) is characterized by an octahydro-pyrido[4,3-b]morpholine core, which is a heterocyclic structure that has been extensively explored for its pharmacological properties. This scaffold is particularly intriguing due to its ability to mimic natural biological systems, making it a valuable candidate for the development of novel therapeutic agents. The presence of an ethyl group at the 6-position further modulates the electronic and steric properties of the molecule, contributing to its unique chemical behavior.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and potential applications in medicine. The pyrido[4,3-b]morpholine scaffold has been implicated in various pharmacological mechanisms, including modulation of neurotransmitter receptors and inhibition of key enzymes involved in metabolic pathways. Rac-(4aR,8aS-6-ethyl-octahydro-2H-pyrido4,3-bmorpholine) stands out as a promising candidate for further investigation due to its structural features and stereochemical configuration.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The precise stereochemistry of rac-(4aR,8aS-6-ethyl-octahydro-2H-pyrido4,3-bmorpholine) allows researchers to explore the relationship between molecular structure and biological activity in a highly controlled manner. This is particularly important in the development of chiral drugs, where the enantiomeric purity of a compound can significantly impact its efficacy and safety profile.

Recent studies have begun to unravel the mechanistic insights into how rac-(4aR,8aS-6-ethyl-octahydro-2H-pyrido4,3-bmorpholine) interacts with biological targets. These investigations have highlighted its potential as an inhibitor of enzymes that play critical roles in diseases such as cancer and neurodegenerative disorders. The ability to modulate these enzymes with high selectivity is a key goal in modern drug development, and compounds like rac-(4aR,8aS-6-ethyl-octahydro-2H-pyrido4,3-bmorpholine) offer a promising avenue for achieving this objective.

The synthesis of rac-(4aR,8aS-6-ethyl-octahydro-2H-pyrido4,3-bmorpholine) presents unique challenges due to its complex stereochemical requirements. However, advances in synthetic chemistry have made it possible to access this compound with increasing efficiency and purity. Techniques such as asymmetric catalysis and chiral resolution have been instrumental in achieving the desired stereochemical configuration, paving the way for further exploration of its pharmacological properties.

In conclusion, rac-(4aR,8aS-6-ethyl-octahydro-2H-pyrido4,3-bmorpholine) represents a significant advancement in the field of heterocyclic chemistry and drug discovery. Its unique structural features and stereochemical configuration make it a valuable tool for researchers investigating novel therapeutic agents. As our understanding of the complex relationships between molecular structure and biological activity continues to evolve, compounds like rac-(4aR,8aS-6-ethyl-octahydro-2H-pyrido4,3-bmorpholine) are poised to play a crucial role in the development of next-generation pharmaceuticals.